Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate

• Molecular Formula: C8H5Cl2N3O2
• Molecular Weight: 246.05 g/mol
• IUPAC Name: methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C8H5Cl2N3O2/c1-15-8(14)4-2-13-3-5(9)12-6(10)7(13)11-4/h2-3H,1H3
• InChI Key: MTFAHRPXNQYKEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN2C=C(N=C(C2=N1)Cl)Cl

Description

Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate is a heterocyclic compound with a molecular formula of C8H5Cl2N3O2 and a molecular weight of 246.05 g/mol This compound is characterized by the presence of an imidazo[1,2-a]pyrazine core, which is a fused bicyclic system containing nitrogen atoms

Preparation Methods

The synthesis of Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate can be achieved through several synthetic routes. One common method involves the cyclization of pyrrole rings with acyl (bromo)acetylenes in the presence of solid alumina at room temperature . This is followed by the addition of propargylamine to the acetylenes, resulting in the formation of N-propargylenaminones. The final step involves intramolecular cyclization catalyzed by cesium carbonate (Cs2CO3) in dimethyl sulfoxide (DMSO) to yield the desired product .

Industrial production methods for this compound typically involve bulk manufacturing and custom synthesis, ensuring high purity and yield .

Chemical Reactions Analysis

Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where chlorine atoms are replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include transition metal catalysts, organic solvents, and controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits potential antimicrobial and antiviral activities, making it a candidate for drug discovery.

Medicine: It is being investigated for its potential use in developing new therapeutic agents, particularly for its kinase inhibitory properties.

Industry: The compound is used in the production of advanced materials due to its unique structural properties.

Mechanism of Action

The mechanism of action of Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes, such as kinases, by binding to their active sites and blocking their activity . This inhibition can disrupt various cellular processes, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Methyl 6,8-dichloroimidazo[1,2-a]pyrazine-2-carboxylate can be compared with other similar compounds, such as imidazo[1,2-a]pyridines and pyrrolopyrazines . These compounds share a similar fused bicyclic structure but differ in their specific substituents and biological activities. For example, imidazo[1,2-a]pyridines are known for their antituberculosis properties, while pyrrolopyrazines exhibit a wide range of biological activities, including antimicrobial and kinase inhibition .